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Introduction

Creatine monohydrate is a widely studied compound recognized for its crucial role in cellular
energy metabolism.[1] In preclinical research, mouse models are frequently employed to
investigate the therapeutic potential of creatine in a variety of disease models, including
neurodegenerative disorders, muscle dystrophies, and metabolic diseases.[1] Oral gavage is a
standard and precise method for administering exact doses of creatine monohydrate to these
animal models, which ensures consistent and reproducible experimental outcomes.[1] These
application notes provide detailed protocols for the preparation and oral gavage administration
of creatine monohydrate in mice, a summary of relevant quantitative data, and an overview of

the key signaling pathways involved.

Quantitative Data Summary

The following tables summarize key quantitative data related to the oral administration of
creatine monohydrate in mice, compiled from various preclinical studies.

Table 1: Dosage and Administration Parameters for Creatine Monohydrate in Mice via Oral

Gavage
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Parameter Value Species/Strain  Duration Reference
D 0.3 mg/k MDX and 8 k [1][2]
osage 3m weeks
J G C57BI/10 mice
5 mg/kg Wobbler mice 4 weeks [1][3]
10 mg/kg Mice Single dose [1]
50 mg/kg Wobbler mice 4 weeks [1][3]
Guinea pigs,
1.3-2 g/kg/day ) 2-8 weeks [4]
mice, and rats
) MDX and
Vehicle Water ) 8 weeks [1]
C57BI/10 mice
Purified water
(e.g., Milli-Q) or
0.5% _
Mice N/A [1]
carboxymethylcel
lulose (CMC) in
water
Frequency Daily Wobbler mice 4 weeks [1][3]
Mondays,
MDX and
Wednesdays, ) 8 weeks [1]
] C57BI/10 mice
Fridays
o ) 10 mL/kg
Administration )
(recommended Mice N/A [1][5]
Volume
max)

Table 2: Pharmacokinetic Parameters of Creatine Monohydrate in Rodents Following Oral
Administration

Note: Pharmacokinetic data in mice is limited; rat data is provided as a reference.
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Parameter Value Species Dose Reference
Absolute Oral
) o 53% Rat 10 mg/kg [6][7]
Bioavailability
16% Rat 70 mg/kg [61[7]
Time to Peak
Plasma
) ~1 hour Human 5¢ [8]
Concentration
(Tmax)
Increase in
] 3-6 g/day for 4-
Muscle Creatine 20-40% Human [8]
12 weeks
Content
Increase in Brain 3-6 g/day for 4-
5-15% Human [8]

Creatine Content

12 weeks

Experimental Protocols
Protocol 1: Preparation of Creatine Monohydrate
Suspension

Materials:

Procedure:

Volumetric flask

Weighing scale

Creatine Monohydrate powder

Magnetic stirrer and stir bar

Vehicle: Purified water (e.g., Milli-Q) or 0.5% carboxymethylcellulose (CMC) in water

o Determine the required concentration: Calculate the concentration of the creatine

monohydrate suspension based on the desired dosage (mg/kg) and the administration
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volume (e.g., 10 mL/kg).

o Example Calculation: For a 50 mg/kg dose and a 10 mL/kg administration volume, the
required concentration is 5 mg/mL.[1]

o Weigh the creatine monohydrate: Accurately weigh the required amount of creatine
monohydrate powder.

o Prepare the vehicle:
o If using water, proceed to the next step.

o If using 0.5% CMC, prepare the solution by slowly adding CMC powder to water while
stirring vigorously to prevent clumping.[1]

e Prepare the suspension:

[¢]

Place a stir bar in a volumetric flask.
o Add a small amount of the vehicle to the flask.

o Gradually add the weighed creatine monohydrate powder while the solution is being
stirred.[1]

o Continue to add the vehicle to the final desired volume.

o Stir the suspension for at least 15-30 minutes to ensure homogeneity. Note that creatine
monohydrate has limited solubility in water at room temperature and will form a
suspension.[1]

o Storage: It is recommended to prepare the suspension fresh daily. If storage is necessary,
store the suspension at 2-8°C and ensure it is thoroughly mixed before each use. The
stability of creatine in aqueous solution can decrease over time.[1]

Protocol 2: Oral Gavage Procedure in Mice

Materials:
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e Prepared creatine monohydrate suspension

o Appropriately sized oral gavage needles (feeding needles): For adult mice (20-30g), 18-20
gauge, 1-1.5 inches in length, with a ball-tip to prevent tissue damage is recommended.[1]

e Syringes (1 mL or 3 mL)

e Animal scale

e 70% ethanol for disinfection
Procedure:

« Animal Handling and Acclimatization: Acclimatize the mice to handling for several days
before the first gavage session to reduce stress.[1]

e Dosage Calculation: Weigh the mouse to determine the precise volume of the creatine
suspension to be administered.

e Animal Restraint: Gently but firmly restrain the mouse by scruffing the loose skin on its neck
and back to immobilize the head.[1] The body of the mouse should be supported.

o Gavage Needle Insertion:

o Ensure the gavage needle is securely attached to the syringe filled with the correct volume
of the creatine suspension.

o Hold the mouse in a vertical position.[1]

o Gently insert the gavage needle into the diastema (the gap between the incisors and
molars) and advance it along the roof of the mouth towards the esophagus.[1] The needle
should pass smoothly without resistance.

o If resistance is met, withdraw the needle and re-insert. Do not force the needle, as this can
cause perforation of the esophagus or trachea.[1]

o Administration: Once the needle is in the correct position (the tip should be in the stomach),
slowly depress the syringe plunger to administer the suspension at a steady pace to avoid
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regurgitation.[1]

o Post-Procedure Monitoring: After administration, gently remove the gavage needle and
return the mouse to its cage. Monitor the mouse for any signs of distress, such as difficulty
breathing, lethargy, or leakage of the solution from the mouth or nose. Ensure the mouse has
free access to food and water.[1]

Visualizations
Experimental Workflow
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Caption: Experimental workflow for creatine administration in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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